Cas no 4057-03-8 (Cholest-5-en-3-ol,4,4-dimethyl-, acetate, (3b)- (9CI))

Cholest-5-en-3-ol,4,4-dimethyl-, acetate, (3b)- (9CI) structure
4057-03-8 structure
Product name:Cholest-5-en-3-ol,4,4-dimethyl-, acetate, (3b)- (9CI)
CAS No:4057-03-8
MF:C31H52O2
MW:456.74338
CID:334208
PubChem ID:280428

Cholest-5-en-3-ol,4,4-dimethyl-, acetate, (3b)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Cholest-5-en-3-ol,4,4-dimethyl-, acetate, (3b)- (9CI)
    • AKOS024434765
    • DTXSID00960973
    • SCHEMBL19197306
    • NSC-132036
    • 4057-03-8
    • 4,4-dimethylcholest-5-en-3-yl acetate
    • 4,4-DIMETHYL-5-CHOLESTEN-3-OL ACETATE
    • NSC132036
    • Inchi: InChI=1S/C31H52O2/c1-20(2)10-9-11-21(3)24-13-14-25-23-12-15-27-29(5,6)28(33-22(4)32)17-19-31(27,8)26(23)16-18-30(24,25)7/h15,20-21,23-26,28H,9-14,16-19H2,1-8H3/t21-,23+,24-,25+,26+,28?,30-,31-/m1/s1
    • InChI Key: PTDBQIJPNPGLEF-ZEGMVDKBSA-N
    • SMILES: CC(CCC[C@H]([C@H]1CC[C@H]2[C@@H]3CC=C4C(C(CC[C@]4(C)[C@H]3CC[C@]12C)OC(=O)C)(C)C)C)C

Computed Properties

  • Exact Mass: 456.39696
  • Monoisotopic Mass: 456.397
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 7
  • Complexity: 763
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 8
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 10
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • Density: 0.98
  • Boiling Point: 506.6°C at 760 mmHg
  • Flash Point: 257.1°C
  • Refractive Index: 1.513
  • PSA: 26.3
  • LogP: 8.59560

Cholest-5-en-3-ol,4,4-dimethyl-, acetate, (3b)- (9CI) Related Literature

  • 1. Tirucalla-5,24-dien-3β-ol [(13α,14β,17α,20S)-lanosta-5,24-dien-3β-ol] and three other Δ5-unsaturated tirucallanes from the roots of Bryonia dioica Jacq.: the first naturally occurring C-10 methylated tetracyclic triterpene alcohols with a Δ5-monounsaturated skeleton
    Toshihiro Akihisa,Yumiko Kimura,Wilhelmus C. M. C. Kokke,Sei-ichi Takase,Ken Yasukawa,Toshitake Tamura J. Chem. Soc. Perkin Trans. 1 1996 2379

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